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The table below summarizes all available stability information for SIKs-IN-1 from the search results. Please

note that this data is limited.

Parameter Information

Recommended Storage (Powder) -20°C for 3 years; 4°C for 2 years [1]

Stability in Solvent -80°C for 6 months; -20°C for 1 month [1]

Molecular Formula C₂₇H₃₁F₂N₇O [1] [2]

Molecular Weight 507.58 g/mol [1] [2]

CAS Number 2927557-06-8 [1] [2]

Frequently Asked Questions (FAQs)

Here are answers to potential questions based on the available data.

What is the recommended long-term storage for SIKs-IN-1 powder? It is recommended that the

powder form be stored at -20°C for 3 years or at 4°C for 2 years [1].

How long can a stock solution of SIKs-IN-1 be stored? A stock solution in solvent is stable for 6

months when stored at -80°C, or for 1 month when stored at -20°C [1].
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What should I do if my solution of SIKs-IN-1 is stored for longer than the recommended period?

The search results do not provide data on degraded products or potency after prolonged storage. Given

the stated stability timelines, any solution stored beyond the recommended period (1 month at -20°C or

6 months at -80°C) should not be used for critical experiments. It is advisable to prepare a fresh stock

solution to ensure experimental integrity.

Suggested Experimental Workflow for Stability
Assessment

Since detailed methodologies are not available in the search results, the following is a general, recommended

workflow you can adapt in your lab to systematically assess the stability of SIKs-IN-1 in your specific

solution. You can validate this protocol by confirming that a freshly prepared solution meets all quality

control (QC) criteria.
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Prepare SIKs-IN-1 Stock Solution

Aliquot and Store at Conditions

Withdraw Aliquots at Time Points

Perform QC Analyses

Collect and Analyze Data

 HPLC Purity
 Biological Activity

Establish Storage Protocol

Click to download full resolution via product page

Diagram Title: Solution Stability Assessment Workflow

Detailed Protocol:

Solution Preparation: Prepare a concentrated stock solution of SIKs-IN-1 in a suitable solvent (e.g.,
DMSO). Record the solvent, concentration, and container type.

Aliquoting and Storage: Divide the stock solution into multiple, small single-use aliquots to avoid
repeated freeze-thaw cycles. Store these aliquots at the various conditions you wish to test (e.g.,

-20°C, -80°C, 4°C).
Time-Point Sampling: Create a schedule for testing. For example, withdraw aliquots at time zero

(baseline), 1 day, 1 week, 2 weeks, 1 month, 3 months, and 6 months from each storage condition.
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Quality Control (QC) Analysis: Perform the following analyses on each withdrawn aliquot:

Chemical Purity: Use High-Performance Liquid Chromatography (HPLC) to measure the
percentage of intact SIKs-IN-1 and identify any degradation products. A purity drop of >5-10%

from baseline is often considered significant.
Functional/Biological Activity: Test the aliquot in your established biological assay (e.g., a

kinase inhibition assay). A significant decrease in potency (e.g., an increase in IC₅₀ value)
indicates a loss of activity.

Data Analysis and Decision: Plot the purity and potency data over time for each storage condition.
The point at which these values fall below your laboratory's pre-defined acceptance criteria

determines the practical shelf-life of the solution.

Critical Troubleshooting Guide

This guide addresses potential issues based on the proposed workflow and general lab practice.

Problem Possible Cause Suggested Solution

Low purity in a new
stock solution

Chemical degradation
during preparation or

sourcing.

Confirm the source and certificate of analysis
(CoA) for the powder. Ensure the solvent is fresh

and anhydrous.

Loss of biological
activity over time

Solution degradation or

repeated freeze-thaw
cycles.

Check solution purity via HPLC. Switch to single-

use aliquots. Shorten the storage duration based
on your stability data.

Inconsistent
experimental
results

Uncontrolled storage
conditions or use of

expired solutions.

Standardize storage protocols. Label all vials with
preparation date. Strictly adhere to the shelf-life

established by your internal testing.
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PDF]. Available at: [https://www.smolecule.com/products/b12869219#siks-in-1-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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